N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide

• IUPAC Name: N-[(Z)-(4-bromophenyl)methylideneamino]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H20BrN3O3S/c20-17-8-4-15(5-9-17)14-21-22-19(24)16-6-10-18(11-7-16)27(25,26)23-12-2-1-3-13-23/h4-11,14H,1-3,12-13H2,(H,22,24)/b21-14-
• InChI Key: WBRNOIBUUZJVGK-STZFKDTASA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NN=CC3=CC=C(C=C3)Br
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N/N=C\C3=CC=C(C=C3)Br
• Molecular Formula: C19H20BrN3O3S
• Molecular Weight: 450.4 g/mol

Description

N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide, also known as BBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBP is a hydrazide derivative that has been synthesized through a multistep reaction process.

Scientific Research Applications

N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been extensively studied for its potential applications in various scientific fields. One of the significant research areas is in the field of medicinal chemistry. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been found to possess significant anti-inflammatory, anti-cancer, and anti-microbial properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has also been studied for its potential use as a therapeutic agent in the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide is not fully understood. However, it is believed that N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide exerts its biological effects through the inhibition of various enzymes and signaling pathways. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has also been shown to inhibit the activity of various kinases, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has also been shown to induce apoptosis (programmed cell death) in cancer cells. Furthermore, N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide is its ease of synthesis. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide can be synthesized through a multistep reaction process, and the yield of the product is relatively high. Furthermore, N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been shown to be relatively stable under various experimental conditions. However, one of the limitations of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide is its low solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide. One of the significant areas of research is the identification of the precise mechanism of action of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide. Furthermore, additional studies are needed to determine the efficacy and safety of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide in various animal models and human subjects. Moreover, the potential use of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide as a therapeutic agent in the treatment of various diseases, such as cancer and Alzheimer's disease, needs to be further explored. Additionally, the development of new synthetic routes for the production of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide and its derivatives could lead to the discovery of more potent and selective compounds. Finally, the study of the pharmacokinetics and pharmacodynamics of N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide could lead to a better understanding of its therapeutic potential.
Conclusion:
In conclusion, N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been synthesized through a multistep reaction process, and its purity has been verified through various analytical techniques. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been extensively studied for its potential applications in medicinal chemistry, and it has been found to possess significant anti-inflammatory, anti-cancer, and anti-microbial properties. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide exerts its biological effects through the inhibition of various enzymes and signaling pathways. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has various biochemical and physiological effects, and it has been shown to improve cognitive function in animal models of Alzheimer's disease. N'-(4-bromobenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has several advantages and limitations for lab experiments, and there are several potential future directions for its study.